Cas no 2137087-15-9 ((3R)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid
• CAS No: 2137087-15-9
• MF: C₁₈H₁₅BrF₃NO₄
• MW: 446.215214967728
• CID: 6262724
• PubChem ID: 165800024
• Update Time: 2025-06-11

(3R)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-[3-bromo-5-(trifluoromethyl)phenyl]propanoic acid
• 2137087-15-9
• EN300-1163230

• Inchi： 1S/C18H15BrF3NO4/c19-14-7-12(6-13(8-14)18(20,21)22)15(9-16(24)25)23-17(26)27-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,23,26)(H,24,25)/t15-/m1/s1
• InChI Key： SBCDCFLDHZCSKG-OAHLLOKOSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 445.01366g/mol
• Monoisotopic Mass: 445.01366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid

Comprehensive Overview of (3R)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 2137087-15-9)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 2137087-15-9) is a highly specialized chiral intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the benzyloxycarbonyl protecting group, bromo substituent, and trifluoromethyl moiety, make it a valuable building block for drug discovery. Researchers are increasingly interested in this compound due to its potential role in modulating biological activity and improving drug efficacy.

In recent years, the demand for chiral intermediates like (3R)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid has surged, driven by the growing focus on precision medicine and targeted therapies. The trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a key consideration in modern drug design. This compound aligns with the industry's shift toward fluorinated pharmaceuticals, which account for over 30% of newly approved drugs.

The synthesis of 2137087-15-9 involves multi-step organic transformations, often employing asymmetric catalysis to achieve high enantiomeric purity. Its bromo substituent offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are frequently searched topics in organic chemistry forums and AI-driven synthesis planning tools. This adaptability makes the compound a favorite among medicinal chemists exploring structure-activity relationships (SAR).

From an SEO perspective, queries like "CAS 2137087-15-9 supplier" or "chiral building blocks for drug discovery" reflect user intent in sourcing this material. The compound's relevance to protease inhibitor development and peptide mimetics also aligns with trending research areas. Analytical techniques such as HPLC, NMR, and LC-MS are critical for quality control, addressing common user questions about characterization methods.

Beyond pharmaceuticals, 2137087-15-9 has potential applications in material science, particularly in designing fluorinated polymers with unique thermal and chemical resistance. This dual utility underscores its interdisciplinary importance. As sustainability gains traction, researchers are also investigating greener synthesis routes for such compounds—a topic frequently discussed in green chemistry circles.

In summary, (3R)-3-{(benzyloxy)carbonylamino}-3-3-bromo-5-(trifluoromethyl)phenylpropanoic acid exemplifies the convergence of chiral synthesis, fluorine chemistry, and drug development. Its versatility and alignment with cutting-edge trends ensure continued interest from both academic and industrial sectors.